2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C17H12ClN3O
• Molecular Weight: 309.7 g/mol
• IUPAC Name: 2-(2-chloroquinolin-3-yl)-2,3-dihydro-1H-quinazolin-4-one
• InChI: InChI=1S/C17H12ClN3O/c18-15-12(9-10-5-1-3-7-13(10)19-15)16-20-14-8-4-2-6-11(14)17(22)21-16/h1-9,16,20H,(H,21,22)
• InChI Key: MZLCXFSVTREBNM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(C(=N2)Cl)C3NC4=CC=CC=C4C(=O)N3

Description

2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone, also known as CQ, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CQ has a unique chemical structure that allows it to interact with a variety of biological targets, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to inhibit the heme detoxification pathway in Plasmodium falciparum, the parasite responsible for malaria, leading to the accumulation of toxic heme and ultimately the death of the parasite. 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has also been shown to inhibit autophagy, a process by which cells break down and recycle their own components, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including phospholipase A2 and lysosomal acid hydrolases. 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has also been shown to inhibit the production of reactive oxygen species, which can contribute to oxidative stress and inflammation. Additionally, 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to modulate the activity of various signaling pathways, including the NF-κB pathway and the JAK/STAT pathway.

Advantages and Limitations for Lab Experiments

2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has several advantages for use in lab experiments. It is a well-characterized compound that is readily available and relatively inexpensive. Additionally, 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been extensively studied, making it a valuable tool for researchers. However, there are also limitations to its use. 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to have off-target effects, which can complicate the interpretation of experimental results. Additionally, the mechanism of action of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood, which can make it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone. One area of interest is the development of new derivatives of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone with improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone and its potential therapeutic applications. Finally, the use of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone in combination with other drugs or therapies should be investigated, as this may enhance its efficacy and reduce the risk of off-target effects.
In conclusion, 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone, or 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone, is a promising compound that has been extensively studied for its potential therapeutic applications. Its unique chemical structure allows it to interact with a variety of biological targets, making it a valuable tool for researchers. Further research is needed to fully elucidate the mechanism of action of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone involves the reaction of 2-chloro-3-quinolinecarboxylic acid with 2-aminobenzamide in the presence of a suitable catalyst. The resulting product is then purified using various chromatographic techniques to obtain pure 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone.

Scientific Research Applications

2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent antimalarial activity, making it a promising candidate for the treatment of malaria. 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has also been studied for its potential anticancer activity, as it has been shown to induce apoptosis in cancer cells. Additionally, 2-(2-chloro-3-quinolinyl)-2,3-dihydro-4(1H)-quinazolinone has been investigated for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.